Cas no 55776-17-5 (2,6-Dimethoxy-3-nitrobenzoic acid)
2,6-Dimethoxy-3-nitrobenzoic acid is a substituted benzoic acid derivative featuring methoxy and nitro functional groups at the 2, 6, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro group and electron-donating methoxy groups contribute to unique reactivity patterns, enabling selective functionalization. The compound's crystalline nature and well-defined structure facilitate purification and characterization, ensuring consistency in synthetic applications. Its stability under standard conditions makes it suitable for multi-step reactions. Researchers value this intermediate for its role in constructing complex molecular frameworks, particularly in medicinal chemistry and materials science.
55776-17-5 structure
Product Name:2,6-Dimethoxy-3-nitrobenzoic acid
CAS No:55776-17-5
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD00017324
CID:89872
PubChem ID:3085094
Update Time:2025-11-02
2,6-Dimethoxy-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethoxy-3-nitrobenzoic acid
- 2,5-DIHYDROXY-3-PENTYL-[1,4]BENZOQUINONE
- 2,6-dimethoxy-3-nitro-benzoic acid
- EINECS 259-814-1
- NS00033391
- 4-Amino-5-oxo-3-propan-2-yl-N-tert-butyl-1,2,4-triazole-1-carboxamide
- MFCD00017324
- Benzoic acid, 2,6-dimethoxy-3-nitro-
- CS-0205943
- D85849
- 55776-17-5
- AS-61593
- FT-0640337
- SCHEMBL3224897
- YIKBQFPTPKEFSM-UHFFFAOYSA-N
- AKOS009158156
- DTXSID10204335
- 2,6-DIMETHOXY-3-NITROBENZOICACID
- DB-052791
- DTXCID10126826
-
- MDL： MFCD00017324
- Inchi： 1S/C9H9NO6/c1-15-6-4-3-5(10(13)14)8(16-2)7(6)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key： YIKBQFPTPKEFSM-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=C(C=1C(=O)O)OC)[N+](=O)[O-]
- BRN： 2657939
Computed Properties
- Exact Mass: 227.04300
- Monoisotopic Mass: 227.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 102A^2
Experimental Properties
- Density: 1.403
- Melting Point: 130-132°C
- Boiling Point: 420.7 °C at 760 mmHg
- Flash Point: 208.2 °C
- Refractive Index: 1.569
- PSA: 101.58000
- LogP: 1.83340
2,6-Dimethoxy-3-nitrobenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,6-Dimethoxy-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094394-100g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 95% | 100g |
$764.26 | 2023-09-01 | |
| TRC | D462860-10mg |
2,6-Dimethoxy-3-nitrobenzoic Acid |
55776-17-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D462860-50mg |
2,6-Dimethoxy-3-nitrobenzoic Acid |
55776-17-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D462860-100mg |
2,6-Dimethoxy-3-nitrobenzoic Acid |
55776-17-5 | 100mg |
$ 80.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D964051-5g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 95% | 5g |
$270 | 2023-09-04 | |
| Apollo Scientific | OR345110-250mg |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 95% | 250mg |
£23.00 | 2025-03-21 | |
| A2B Chem LLC | AB60686-1g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 97% | 1g |
$49.00 | 2024-04-19 | |
| A2B Chem LLC | AB60686-5g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 5g |
$238.00 | 2023-12-30 | ||
| A2B Chem LLC | AB60686-25g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 25g |
$801.00 | 2023-12-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276613-1g |
2,6-Dimethoxy-3-nitrobenzoic acid |
55776-17-5 | 95% | 1g |
￥598.00 | 2024-05-08 |
2,6-Dimethoxy-3-nitrobenzoic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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